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Compound of Interest

Compound Name: (Tetrahydro-pyran-2-yl)-acetic acid

Cat. No.: B079629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on

(Tetrahydro-pyran-2-yl)-acetic acid. Due to the limited availability of detailed public data for

this specific molecule, this document also includes relevant information on closely related

compounds to provide a broader context for its potential synthesis, properties, and biological

activities.

Chemical and Physical Properties
(Tetrahydro-pyran-2-yl)-acetic acid, also known by its CAS Number 13103-40-7, is a

carboxylic acid derivative of tetrahydropyran.[1][2] While extensive experimental data is scarce,

the following table summarizes its basic chemical and physical properties gathered from

various chemical suppliers.
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Property Value Source

Molecular Formula C₇H₁₂O₃ [1]

Molecular Weight 144.17 g/mol [1]

CAS Number 13103-40-7 [1][2]

Appearance Solid [1]

Melting Point 55-57 °C [2]

Boiling Point 110-112 °C (at 2 mmHg) [2]

Purity Typically ≥97% [1][2]

Synthesis and Experimental Protocols
A detailed, peer-reviewed experimental protocol for the direct synthesis of (Tetrahydro-pyran-
2-yl)-acetic acid is not readily available in the surveyed scientific literature. However, the

synthesis of a structurally similar compound, (-)-2-((2R, 6R)-6-methyltetrahydro-2H-pyran-2-yl)

acetic acid, has been reported and can serve as a valuable reference for a potential synthetic

strategy.[3]

Illustrative Synthesis of a Related Tetrahydropyran
Acetic Acid Derivative
The total synthesis of (-)-Civet, a methylated analog, was achieved from tri-O-acetyl-D-glucal.

[3] The key steps involved the formation of the tetrahydropyran ring, followed by functional

group manipulations to introduce the acetic acid moiety.

Experimental Workflow for the Synthesis of (-)-2-((2R, 6R)-6-methyltetrahydro-2H-pyran-2-yl)

acetic acid
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Preparation of Key Intermediate

Conversion to Target Precursor

Final Synthesis Steps

Tri-O-acetyl-D-glucal

Aldehyde Intermediate

[3,3]-Sigmatropic
Rearrangement

Alcohol Intermediate

NaBH4 reduction,
Catalytic Hydrogenation

MOM-protected Alcohol

MOM Protection

Diol

TBAF

Dimesylate

Mesylation

Primary Alcohol

LiAlH4

Ketone

TPAP Oxidation

Hydrazone

NH2NHTs

MOM-protected Precursor

NaBH3CN

Deprotected Alcohol

MOM Deprotection

(-)-2-((2R, 6R)-6-methyltetrahydro-2H-pyran-2-yl) acetic acid

PDC Oxidation
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Inflammatory Stimulus
(e.g., LPS, Cytokines)

Cell Surface Receptor
(e.g., TLR4)

Intracellular Signaling Cascade
(e.g., NF-κB, MAPK pathways)

Transcription Factor Activation
(e.g., NF-κB translocation) Pro-inflammatory Gene Expression Production of Inflammatory Mediators

(e.g., TNF-α, IL-6, COX-2) Inflammatory Response(Tetrahydro-pyran-2-yl)-acetic acid
(Hypothetical)

Inhibition?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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